Cas no 1111175-43-9 (ethyl 4-[2-({7-phenyl-5H-pyrrolo[3,2-d]pyrimidin-4-yl}sulfanyl)acetamido]benzoate)

• Product Name: ethyl 4-[2-({7-phenyl-5H-pyrrolo[3,2-d]pyrimidin-4-yl}sulfanyl)acetamido]benzoate
• CAS No: 1111175-43-9
• MF: C₂₃H₂₀N₄O₃S
• MW: 432.494903564453
• CID: 5432746
• PubChem ID: 46393348
• Update Time: 2025-10-31

ethyl 4-[2-({7-phenyl-5H-pyrrolo[3,2-d]pyrimidin-4-yl}sulfanyl)acetamido]benzoate Chemical and Physical Properties

Names and Identifiers

• ETHYL 4-[2-({7-PHENYL-5H-PYRROLO[3,2-D]PYRIMIDIN-4-YL}SULFANYL)ACETAMIDO]BENZOATE
• ethyl 4-[[2-[(7-phenyl-5H-pyrrolo[3,2-d]pyrimidin-4-yl)sulfanyl]acetyl]amino]benzoate
• ethyl 4-({[(7-phenyl-5H-pyrrolo[3,2-d]pyrimidin-4-yl)sulfanyl]acetyl}amino)benzoate
• NCGC00276184-01
• 1111175-43-9
• STL144293
• ethyl 4-(2-((7-phenyl-5H-pyrrolo[3,2-d]pyrimidin-4-yl)thio)acetamido)benzoate
• ethyl 4-({[(7-phenyl-5H-pyrrolo[3,2-d]pyrimidin-4-yl)thio]acetyl}amino)benzoate
• AKOS002148417
• F3222-5226
• AB01278314-01
• Ethyl 4-[[2-[(7-phenyl-5H-pyrrolo[3,2-d]pyrimidin-4-yl)thio]acetyl]amino]benzoate
• ethyl 4-[2-({7-phenyl-5H-pyrrolo[3,2-d]pyrimidin-4-yl}sulfanyl)acetamido]benzoate

• Inchi： 1S/C23H20N4O3S/c1-2-30-23(29)16-8-10-17(11-9-16)27-19(28)13-31-22-21-20(25-14-26-22)18(12-24-21)15-6-4-3-5-7-15/h3-12,14,24H,2,13H2,1H3,(H,27,28)
• InChI Key： WHMGIZAIODQDSN-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=C(NC(CSC2N=CN=C3C(C4=CC=CC=C4)=CNC3=2)=O)C=C1

Computed Properties

• Exact Mass: 432.12561169g/mol
• Monoisotopic Mass: 432.12561169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 608
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 122Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 724.1±60.0 °C(Predicted)
• pka: 11.80±0.40(Predicted)

Additional information on ethyl 4-[2-({7-phenyl-5H-pyrrolo[3,2-d]pyrimidin-4-yl}sulfanyl)acetamido]benzoate

Comprehensive Analysis of Ethyl 4-[2-({7-phenyl-5H-pyrrolo[3,2-d]pyrimidin-4-yl}sulfanyl)acetamido]benzoate (CAS No. 1111175-43-9)

The compound ethyl 4-[2-({7-phenyl-5H-pyrrolo[3,2-d]pyrimidin-4-yl}sulfanyl)acetamido]benzoate (CAS No. 1111175-43-9) is a sophisticated heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a pyrrolo[3,2-d]pyrimidine core linked to a phenyl group and an ethyl benzoate moiety, makes it a promising candidate for drug discovery. Researchers are particularly interested in its potential applications as a kinase inhibitor, given the growing demand for targeted therapies in oncology and autoimmune diseases.

In recent years, the search for novel small-molecule inhibitors has intensified, driven by advancements in precision medicine. The pyrrolopyrimidine scaffold, present in this compound, is known for its versatility in modulating protein-protein interactions and enzymatic activity. This has led to a surge in queries like "pyrrolopyrimidine derivatives in cancer therapy" and "sulfanyl-acetamido benzoate applications" across scientific databases. The compound's CAS No. 1111175-43-9 is frequently cited in patent literature, underscoring its commercial and academic relevance.

From a synthetic chemistry perspective, the incorporation of a sulfanylacetamido bridge enhances the molecule's stability and bioavailability. This feature aligns with current trends in drug design, where researchers prioritize compounds with improved pharmacokinetic profiles. Discussions around "bioavailability optimization in heterocyclic compounds" and "sulfur-containing drug candidates" often highlight derivatives like this one. Its ethyl benzoate ester group further contributes to its lipophilicity, a critical factor in blood-brain barrier penetration—a hot topic in neurodegenerative disease research.

The compound's mechanism of action is hypothesized to involve interference with ATP-binding sites in kinases, a property shared with FDA-approved drugs like imatinib. This has sparked interest in queries such as "ATP-competitive kinase inhibitors" and "pyrrolopyrimidine-based drug design." Computational studies using molecular docking have suggested high binding affinity for specific kinase targets, though experimental validation remains ongoing. The 7-phenyl-5H-pyrrolo[3,2-d]pyrimidin-4-yl segment is particularly noteworthy for its structural mimicry of purine bases, a trait exploited in many antiviral and anticancer agents.

Beyond therapeutics, CAS No. 1111175-43-9 has potential applications in chemical biology as a probe for studying signal transduction pathways. Its fluorescence properties, derived from the conjugated pyrrolopyrimidine system, could enable real-time monitoring of cellular processes—an area gaining traction in live-cell imaging research. Searches for "fluorescent kinase probes" and "heterocyclic biomarkers" reflect this emerging niche.

In summary, ethyl 4-[2-({7-phenyl-5H-pyrrolo[3,2-d]pyrimidin-4-yl}sulfanyl)acetamido]benzoate represents a multifaceted compound with broad interdisciplinary appeal. Its structural features address key challenges in modern drug development while aligning with trending topics like personalized medicine and rational drug design. As research progresses, this molecule may well emerge as a cornerstone in next-generation therapeutic strategies.